Cas no 1049449-49-1 (6-(4-fluorophenyl)-N-(2-methylphenyl)imidazo2,1-b1,3thiazole-3-carboxamide)

• Product Name: 6-(4-fluorophenyl)-N-(2-methylphenyl)imidazo2,1-b1,3thiazole-3-carboxamide
• CAS No: 1049449-49-1
• MF: C₁₉H₁₄FN₃OS
• MW: 351.397366046906
• CID: 6602490
• PubChem ID: 42270414
• Update Time: 2025-06-23

6-(4-fluorophenyl)-N-(2-methylphenyl)imidazo2,1-b1,3thiazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(4-fluorophenyl)-N-(2-methylphenyl)imidazo2,1-b1,3thiazole-3-carboxamide
• 6-(4-fluorophenyl)-N-(2-methylphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide
• 1049449-49-1
• 6-(4-fluorophenyl)-N-(o-tolyl)imidazo[2,1-b]thiazole-3-carboxamide
• F5269-0436
• AKOS024504672

• Inchi： 1S/C19H14FN3OS/c1-12-4-2-3-5-15(12)21-18(24)17-11-25-19-22-16(10-23(17)19)13-6-8-14(20)9-7-13/h2-11H,1H3,(H,21,24)
• InChI Key： RXVVANVVHUVMIR-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=CC=CC=C2C)=O)N2C=C(C3=CC=C(F)C=C3)N=C12

Computed Properties

• Exact Mass: 351.08416141g/mol
• Monoisotopic Mass: 351.08416141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 74.6Ų

Additional information on 6-(4-fluorophenyl)-N-(2-methylphenyl)imidazo2,1-b1,3thiazole-3-carboxamide

6-(4-Fluorophenyl)-N-(2-Methylphenyl)Imidazo[2,1-b]1,3-Thiazole-3-Carboxamide: A Comprehensive Overview

The compound6-(4-Fluorophenyl)-N-(2-Methylphenyl)Imidazo[2,1-b]1,3-Thiazole-3-Carboxamide, identified by the CAS number 1049449-49-1, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazothiazole derivatives, which have been extensively studied for their diverse biological activities. The molecule's structure incorporates a fluoro-substituted phenyl group and a methyl-substituted phenyl group, both of which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of imidazothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The presence of the fluoro group in the phenyl ring enhances the compound's lipophilicity and stability, making it an attractive candidate for pharmacological applications. Moreover, the methyl substitution on the phenyl group further modulates the compound's electronic properties, potentially influencing its binding affinity to biological targets.

The synthesis of6-(4-Fluorophenyl)-N-(2-Methylphenyl)Imidazo[2,1-b]1,3-Thiazole-3-Carboxamide involves a multi-step process that typically includes nucleophilic aromatic substitution and amidation reactions. Researchers have optimized these steps to achieve high yields and purity levels. The compound's structural elucidation has been confirmed through advanced spectroscopic techniques such as NMR and mass spectrometry.

In terms of biological activity,6-(4-Fluorophenyl)-N-(2-Methylphenyl)Imidazo[2,1-b]1,3-Thiazole-3-Carboxamide has shown promising results in preclinical studies. For instance, it has demonstrated potent anti-proliferative effects against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, studies have indicated that this compound may inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that6-(4-Fluorophenyl)-N-(2-Methylphenyl)Imidazo[2,1-b]1,3-Thiazole-3-Carboxamide exhibits strong binding affinities to several therapeutic targets such as kinases and proteases. These findings underscore its potential for rational drug design and optimization.

In conclusion,6-(4-Fluorophenyl)-N-(2-Methylphenyl)Imidazo[2,1-b]1,3-Thiazole-3-Carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activities make it a valuable compound for further research and development in therapeutic applications.